2-(2-chlorophenyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H21ClN4O/c19-16-4-2-1-3-15(16)11-18(24)22-12-14-5-9-23(10-6-14)17-13-20-7-8-21-17/h1-4,7-8,13-14H,5-6,9-12H2,(H,22,24)
• InChI Key: IBLICKQNKAZBKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=CC=CC=C2Cl)C3=NC=CN=C3
• Molecular Formula: C18H21ClN4O
• Molecular Weight: 344.8 g/mol

Description

2-(2-chlorophenyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as JNJ-40411813 and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Crystal Structure Analysis

Crystal Structures of Substituted Acetamides : Research has elucidated the crystal structures of related compounds, demonstrating the significance of hydrogen bonding and arene interactions in forming complex molecular sheets. This foundational knowledge aids in understanding the structural characteristics essential for the design of molecules with desired physical and chemical properties (B. Narayana et al., 2016).

Chemical Synthesis and Derivatives

Synthesis of Novel Derivatives : Studies have reported on the utility of related compounds in synthesizing novel pyrazole and thiazole derivatives, highlighting the versatility of such compounds in constructing complex molecular architectures with potential applications in various fields, including medicinal chemistry (Ali Khalil et al., 2017).

Optical and Electronic Properties

Nonlinear Optical Properties : Investigations into the nonlinear optical properties of crystalline structures related to the query compound have been conducted to understand their potential in photonic devices and optical applications. This research underscores the importance of molecular design in developing materials for advanced technological applications (A. N. Castro et al., 2017).

Environmental and Biological Applications

Herbicide Efficacy : Certain chloroacetamide derivatives have been studied for their effectiveness as herbicides, indicating the broader applicability of such compounds in agricultural science and weed management strategies (H. Weisshaar & P. Böger, 1989).

Coordination Chemistry

Coordination Complexes and Antioxidant Activity : Research on pyrazole-acetamide derivatives has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These studies not only expand our understanding of coordination chemistry but also explore the antioxidant activity of such complexes, demonstrating the multifaceted applications of these compounds in chemistry and biochemistry (K. Chkirate et al., 2019).